6-cyclopropyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
Overview
Description
6-cyclopropyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CPMOD) is an organic compound with a wide range of applications in scientific research. It is a cyclic molecule composed of a cyclopropyl group, a methyl group, and a carbonitrile group. CPMOD has been studied for its potential use in the synthesis of various compounds, including pharmaceuticals, and for its potential to act as a catalyst in chemical reactions. In addition, CPMOD has been investigated for its biochemical and physiological effects, as well as its potential use in laboratory experiments.
Scientific Research Applications
6-cyclopropyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has a wide range of applications in scientific research. It has been used as a catalyst in organic synthesis, as a ligand in coordination chemistry, and as a reagent in the synthesis of pharmaceuticals. In addition, it has been used in the synthesis of organic compounds, such as dyes and pigments, and in the synthesis of polymers. 6-cyclopropyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has also been used in the study of enzyme activity and in the study of the structure and function of proteins.
Mechanism of Action
The mechanism of action of 6-cyclopropyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is not fully understood. However, it is believed that the cyclopropyl group is responsible for the catalytic activity of 6-cyclopropyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile. The cyclopropyl group is thought to interact with the substrate molecules, resulting in an increase in the rate of the reaction. In addition, the methyl group is thought to increase the solubility of 6-cyclopropyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile in organic solvents, allowing it to be used in a variety of reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-cyclopropyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile have not been extensively studied. However, it has been shown to have a mild effect on the activity of some enzymes in vitro. In addition, it has been reported to have a weak effect on the activity of some receptors in vivo.
Advantages and Limitations for Lab Experiments
6-cyclopropyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has several advantages and limitations when used in laboratory experiments. One of the main advantages of 6-cyclopropyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is its low cost and ease of synthesis. In addition, it is highly soluble in organic solvents and can be used in a wide variety of reactions. However, 6-cyclopropyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is also highly reactive and can easily be degraded by light or heat. Therefore, it must be handled with care and stored in dark, cool conditions.
Future Directions
There are several potential future directions for research on 6-cyclopropyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile. One area of research could focus on the development of more efficient methods for the synthesis of 6-cyclopropyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile. Another area of research could focus on the biochemical and physiological effects of 6-cyclopropyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile, as well as its potential use in pharmaceuticals. In addition, further research could be done to investigate the potential use of 6-cyclopropyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile in the synthesis of polymers and other organic compounds. Finally, research could be done to investigate the potential use of 6-cyclopropyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile as a catalyst in the synthesis of other compounds.
Synthesis Methods
6-cyclopropyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile can be synthesized through a variety of methods. The most commonly used method is by reaction of a cyclopropylmethyl halide with a carbonitrile. This reaction is carried out in a solvent such as dichloromethane or tetrahydrofuran, and is usually conducted at a temperature of 25-30°C. In addition, 6-cyclopropyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile can also be synthesized through a reaction of a cyclopropylmethyl halide with a nitrile, or by reaction of a cyclopropylmethyl bromide with a carbonitrile.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-cyclopropyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile involves the condensation of a cyclopropyl ketone with a cyanoacetamide followed by cyclization and oxidation.", "Starting Materials": [ "Cyclopropylacetone", "Malononitrile", "Methylamine", "Acetic acid", "Sodium acetate", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Condensation of cyclopropylacetone with malononitrile in the presence of methylamine to form 6-cyclopropyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile.", "Step 2: Cyclization of the intermediate product with acetic acid and sodium acetate to form the corresponding pyridine derivative.", "Step 3: Oxidation of the pyridine derivative with hydrogen peroxide to yield the final product, 6-cyclopropyl-5-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile." ] } | |
CAS RN |
1465151-74-9 |
Molecular Formula |
C10H10N2O |
Molecular Weight |
174.2 |
Purity |
95 |
Origin of Product |
United States |
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